4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine
Overview
Description
4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine, also known as MNV, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the family of nitroalkenes and has been found to exhibit a range of interesting biochemical and physiological effects. In We will also discuss the current scientific research applications of MNV and list future directions for further studies.
Mechanism of Action
The mechanism of action of 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine involves its ability to interact with cellular proteins and enzymes. 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine has been found to inhibit the activity of certain enzymes, leading to the induction of apoptosis in cancer cells. 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine has also been found to modulate the activity of certain signaling pathways, leading to its anti-inflammatory and neuroprotective effects.
Biochemical and Physiological Effects:
4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine has been found to exhibit a range of interesting biochemical and physiological effects. Studies have shown that 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine can induce apoptosis in cancer cells, inhibit inflammation, and protect against neurodegenerative diseases. 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine has also been found to modulate the activity of certain enzymes and signaling pathways, leading to its diverse biological effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine for lab experiments is its high purity and stability. 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine can be easily synthesized in large quantities, making it a suitable compound for scientific research. However, one of the limitations of 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine is its potential toxicity. Studies have shown that 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine can be toxic at high concentrations, requiring careful handling and monitoring during lab experiments.
Future Directions
There are several future directions for further studies on 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine. One potential direction is to investigate the potential of 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine as a cancer therapeutic agent. Studies could focus on the development of 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine-based drugs and the optimization of dosing and delivery methods. Another potential direction is to investigate the potential of 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine in the treatment of inflammatory and neurodegenerative diseases. Studies could focus on the mechanisms of action of 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine and its effects on cellular pathways involved in these diseases. Additionally, studies could investigate the potential of 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine in combination with other drugs or therapies for enhanced efficacy.
Scientific Research Applications
4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine has been extensively studied for its potential applications in scientific research. One of the most promising applications of 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine is in the field of cancer research. Studies have shown that 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine can induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer therapy. 4-[3-methoxy-4-(2-nitrovinyl)phenyl]morpholine has also been found to exhibit anti-inflammatory and neuroprotective effects, making it a potential candidate for the treatment of inflammatory and neurodegenerative diseases.
properties
IUPAC Name |
4-[3-methoxy-4-[(Z)-2-nitroethenyl]phenyl]morpholine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O4/c1-18-13-10-12(14-6-8-19-9-7-14)3-2-11(13)4-5-15(16)17/h2-5,10H,6-9H2,1H3/b5-4- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTZFWQQEGYYICA-PLNGDYQASA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)N2CCOCC2)C=C[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)N2CCOCC2)/C=C\[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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